Cas no 474970-40-6 (AKOS BAR-2318)

• Product Name: AKOS BAR-2318
• CAS No: 474970-40-6
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 931067
• PubChem ID: 21937049
• Update Time: 2025-04-19

AKOS BAR-2318 Chemical and Physical Properties

Names and Identifiers

• AKOS BAR-2318
• [4-(4-Acetylphenyl)phenyl]acetic acid
• AKOS004117310
• SCHEMBL2215457
• 4'-Acetyl-biphenyl-4-acetic acid
• SNFKDDPUNFGXEU-UHFFFAOYSA-N
• 474970-40-6

• Inchi： 1S/C16H14O3/c1-11(17)13-6-8-15(9-7-13)14-4-2-12(3-5-14)10-16(18)19/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： SNFKDDPUNFGXEU-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 254.09400
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.18330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones